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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B15583906 Get Quote

Essential Safety and Handling Guide for ACY-
1083
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe and effective handling of ACY-1083, a selective HDAC6 inhibitor. This document

provides immediate access to critical safety protocols, operational procedures, and disposal

plans to ensure a safe laboratory environment and the integrity of your research.

Immediate Safety and Handling Protocols
ACY-1083 is a potent research compound and should be handled with care in a laboratory

setting. Adherence to the following personal protective equipment (PPE) guidelines is

mandatory to minimize exposure risk.
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PPE Category Item Specification

Hand Protection Gloves

Wear two pairs of

chemotherapy-tested nitrile

gloves. Change gloves

immediately if contaminated,

punctured, or torn.

Eye Protection Safety Goggles

Wear chemical splash goggles

that meet appropriate

government standards.

Body Protection Laboratory Coat

A disposable, long-sleeved,

back-closing gown made of a

low-permeability fabric is

required.

Respiratory Protection Respirator

In cases of potential

aerosolization (e.g., weighing,

preparing solutions), a NIOSH-

approved respirator is

recommended.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn in the laboratory at all

times.
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Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For small spills,

absorb with an inert material and place in a

sealed container for disposal. For large spills,

contact your institution's environmental health

and safety department.

Operational Plans: Storage and Solution
Preparation
Proper storage and preparation of ACY-1083 are critical for maintaining its stability and

ensuring accurate experimental results.

Storage and Stability
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 12 months
Store under a nitrogen

atmosphere.

4°C Up to 6 months

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

Solubility Data
ACY-1083 exhibits solubility in various solvents, which is crucial for preparing stock and

working solutions for different experimental needs.

Solvent Solubility

DMSO ≥ 200 mg/mL

Experimental Protocols
The following are detailed methodologies for common experiments involving ACY-1083.

In Vitro Cell-Based Assay Protocol
This protocol outlines the steps for treating cultured cells with ACY-1083 to assess its biological

activity.

Cell Seeding: Plate cells in appropriate well plates and allow them to adhere and reach the

desired confluency.

Stock Solution Preparation: Prepare a high-concentration stock solution of ACY-1083 in

sterile DMSO. For example, a 10 mM stock solution.
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Working Solution Preparation: Dilute the stock solution in cell culture medium to achieve the

desired final concentrations (e.g., 30 nM, 300 nM).

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the various concentrations of ACY-1083. Include a vehicle control

(medium with the same concentration of DMSO used for the highest ACY-1083
concentration).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO2).

Endpoint Analysis: Following incubation, perform the desired downstream analysis, such as

cell viability assays (e.g., MTT, CellTiter-Glo), western blotting for protein expression, or

other relevant cellular assays.

In Vivo Animal Dosing Protocol (Mouse Model)
This protocol provides a general guideline for the administration of ACY-1083 to mice for

efficacy studies.[1] All animal procedures should be performed in accordance with institutional

and national guidelines.

Formulation Preparation:

For Intraperitoneal (i.p.) Injection: Dissolve ACY-1083 in a vehicle such as 20% 2-

hydroxypropyl-β-cyclodextrin and 0.5% hydroxypropyl methylcellulose in sterile water.[1]

For Oral Gavage: Formulations may vary; consult specific research articles for appropriate

vehicles.

Animal Acclimatization: Allow animals to acclimate to the facility and housing conditions for a

specified period before the start of the experiment.

Dosing:

Administer ACY-1083 at the desired dosage (e.g., 10 mg/kg) via the chosen route (e.g.,

i.p. injection or oral gavage).[1]
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The dosing schedule will depend on the experimental design (e.g., daily for a specified

number of days).

Monitoring: Monitor the animals regularly for any signs of toxicity or adverse effects.

Endpoint Analysis: At the conclusion of the study, collect tissues or perform behavioral tests

as required by the experimental design.

Disposal Plan
Proper disposal of ACY-1083 and all contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Unused Compound: Unused ACY-1083 should be disposed of as hazardous chemical waste

according to your institution's guidelines.

Contaminated Materials: All disposable items that have come into contact with ACY-1083,

including gloves, pipette tips, and culture plates, should be collected in a designated

hazardous waste container.

Liquid Waste: Liquid waste containing ACY-1083 should be collected in a clearly labeled

hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes used for injections must be disposed of in a designated

sharps container for hazardous waste.

Visualizing Workflows and Pathways
To further clarify the processes and mechanisms associated with ACY-1083, the following

diagrams are provided.
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ACY-1083 Mechanism of Action
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Click to download full resolution via product page

Caption: ACY-1083 selectively inhibits HDAC6, leading to increased α-tubulin acetylation.
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General In Vivo Experimental Workflow
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Caption: A typical workflow for conducting in vivo experiments with ACY-1083.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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